Cas no 2228453-74-3 (4-(2-methyl-5-nitrophenyl)butan-2-one)

• Product Name: 4-(2-methyl-5-nitrophenyl)butan-2-one
• CAS No: 2228453-74-3
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5877669
• PubChem ID: 165652499
• Update Time: 2025-10-31

4-(2-methyl-5-nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-5-nitrophenyl)butan-2-one
• EN300-1789066
• 2228453-74-3

• Inchi： 1S/C11H13NO3/c1-8-3-6-11(12(14)15)7-10(8)5-4-9(2)13/h3,6-7H,4-5H2,1-2H3
• InChI Key： GIPRXBLVHNWAJS-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(2-methyl-5-nitrophenyl)butan-2-one

Chemical Profile of 4-(2-methyl-5-nitrophenyl)butan-2-one (CAS No. 2228453-74-3)

4-(2-methyl-5-nitrophenyl)butan-2-one, identified by its Chemical Abstracts Service (CAS) number 2228453-74-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a butanone backbone substituted with a nitrophenyl group, has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The presence of both a methyl group and a nitro group on the aromatic ring introduces unique electronic and steric properties, making it a versatile scaffold for further chemical modifications.

The nitrophenyl moiety, in particular, is well-documented for its role in modulating biological activity. Nitroaromatic compounds have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and even anticancer effects. The specific substitution pattern in 4-(2-methyl-5-nitrophenyl)butan-2-one—with the methyl group at the 2-position and the nitro group at the 5-position—provides a delicate balance between lipophilicity and electronic density, which can be exploited to fine-tune interactions with biological targets.

In recent years, there has been growing interest in developing novel molecules that can interact with biological pathways in innovative ways. The butan-2-one core of this compound offers a flexible platform for derivatization, allowing chemists to explore various functional groups that could enhance binding affinity or metabolic stability. This adaptability has made 4-(2-methyl-5-nitrophenyl)butan-2-one a subject of interest in drug discovery programs aimed at identifying new therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged similar structures to develop molecules with enhanced pharmacokinetic profiles or improved target specificity. For instance, derivatives of nitroaromatic compounds have been investigated for their ability to modulate enzyme activity, particularly in cases where precise control over reaction rates is required. The electron-withdrawing nature of the nitro group can significantly influence the reactivity of adjacent functional groups, making it a powerful tool in molecular design.

The chemical synthesis of 4-(2-methyl-5-nitrophenyl)butan-2-one presents an intriguing challenge due to the need to introduce both the nitro and methyl substituents at specific positions on the aromatic ring. Modern synthetic methodologies often involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in catalytic techniques, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecular frameworks more efficiently than ever before. These innovations have not only streamlined the production of 4-(2-methyl-5-nitrophenyl)butan-2-one but also opened new avenues for exploring related analogs.

In the context of medicinal chemistry, the biological activity of this compound has been explored through both computational modeling and experimental validation. Virtual screening techniques have been employed to predict potential interactions with biological targets, while wet-lab studies have confirmed or refined these hypotheses. The nitro group’s ability to engage with hydrogen bond donors or acceptors has been particularly highlighted in several studies, suggesting its utility in designing molecules that can interact with proteins or nucleic acids.

Recent research has also focused on understanding the metabolic fate of compounds like 4-(2-methyl-5-nitrophenyl)butan-2-one to improve their drug-like properties. Metabolism studies reveal how enzymes such as cytochrome P450 oxidases can transform these molecules into more polar or water-soluble derivatives, which may affect their bioavailability or toxicity profiles. By incorporating structural features that enhance metabolic stability while maintaining biological activity, chemists can develop candidates better suited for clinical development.

The role of 4-(2-methyl-5-nitrophenyl)butan-2-one as a building block extends beyond traditional pharmaceutical applications. Its unique structural features make it valuable for materials science research as well, particularly in the development of organic semiconductors or liquid crystals where electron-deficient aromatic systems are desirable. The ability to fine-tune electronic properties through substituent placement allows researchers to tailor materials with specific optoelectronic characteristics.

As computational power increases and machine learning models become more sophisticated, the design and optimization of molecules like 4-(2-methyl-5-nitrophenyl)butan-2-one are becoming increasingly efficient. AI-driven approaches can predict molecular properties with remarkable accuracy, reducing the need for extensive trial-and-error experimentation. This synergy between computational chemistry and experimental synthesis has accelerated progress in drug discovery and material science alike.

The future prospects for 4-(2-methyl-5-nitrophenyl)butan-2-one are promising, given its versatility as a chemical scaffold. Ongoing studies aim to uncover new derivatives with enhanced therapeutic potential or improved material properties. Collaborative efforts between academic researchers and industry scientists are likely to yield innovative applications that could benefit multiple sectors—ranging from healthcare to advanced materials engineering.